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Compound of Interest

Compound Name: 2-Fluoro-5-methylaniline

Cat. No.: B1296174

Technical Guide: 2-Fluoro-5-methylaniline

CAS Number: 452-84-6

Introduction

2-Fluoro-5-methylaniline, also known as 6-fluoro-m-toluidine, is a fluorinated aromatic amine
that serves as a crucial intermediate in the synthesis of a variety of chemical compounds. Its
structural features, including the presence of a fluorine atom and a methyl group on the aniline
ring, make it a valuable building block in the pharmaceutical and agrochemical industries. This
technical guide provides an in-depth overview of its properties, synthesis, analytical methods,
and its role in drug development, particularly as a key precursor to the anticancer drug
Pazopanib.

Properties of 2-Fluoro-5-methylaniline

The physical and chemical properties of 2-Fluoro-5-methylaniline are summarized in the table
below.
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Property Value Reference
CAS Number 452-84-6 [1]
Molecular Formula C7HsFN [2]
Molecular Weight 125.14 g/mol [1]
Appearance C.:Ieér colorless to pale yellow 3]
liquid
Boiling Point 80-86 °C at 11 mmHg [1]
Density 1.109 g/mL at 25 °C [1]
Refractive Index (n20/D) 1.533 [1]
Flash Point 82 °C (179.6 °F) - closed cup [1]

Safety and Handling

2-Fluoro-5-methylaniline is classified as a hazardous substance and requires careful handling
in a laboratory or industrial setting. The following table summarizes its hazard classifications.

Hazard Class Description
Skin Irritation Category 2
Eye Irritation Category 2

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory system)

Signal Word: Warning

Hazard Statements:

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

e H335: May cause respiratory irritation.
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Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Experimental Protocols
Synthesis of 2-Fluoro-5-methylaniline

A common synthetic route to 2-Fluoro-5-methylaniline involves the reduction of the
corresponding nitro compound, 1-fluoro-4-methyl-2-nitrobenzene. A representative
experimental protocol is detailed below.

Reaction:
Caption: Synthetic route from 2-Fluoro-5-methylaniline to Pazopanib.

Pazopanib functions by inhibiting several tyrosine kinase receptors, including Vascular
Endothelial Growth Factor Receptors (VEGFR-1, -2, and -3), Platelet-Derived Growth Factor
Receptors (PDGFR-a and -f3), and the stem cell factor receptor (c-Kit). The inhibition of these
receptors blocks downstream signaling pathways that are crucial for tumor growth and
angiogenesis (the formation of new blood vessels that supply tumors with nutrients).

The signaling pathway inhibited by Pazopanib is illustrated in the diagram below.
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Caption: Pazopanib's inhibition of key signaling pathways in cancer.

Conclusion

2-Fluoro-5-methylaniline is a commercially important chemical intermediate with well-defined
properties and established synthetic and analytical methodologies. Its primary significance in
the pharmaceutical sector lies in its role as a fundamental building block for the synthesis of
targeted cancer therapies like Pazopanib. The continued development of drugs that incorporate
this and similar fluorinated aniline scaffolds highlights the importance of this compound in
medicinal chemistry and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1296174?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/aldrich/101354
https://webbook.nist.gov/cgi/inchi?ID=C452846&Mask=200
https://www.thermofisher.com/order/catalog/product/L13411.14
https://www.benchchem.com/product/b1296174#2-fluoro-5-methylaniline-cas-number-and-properties
https://www.benchchem.com/product/b1296174#2-fluoro-5-methylaniline-cas-number-and-properties
https://www.benchchem.com/product/b1296174#2-fluoro-5-methylaniline-cas-number-and-properties
https://www.benchchem.com/product/b1296174#2-fluoro-5-methylaniline-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1296174?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

